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Compound of Interest

Compound Name: Coralyne chloride hydrate
CAS No.: 1031265-39-0
Cat. No.: B2550334

Get Quote

An In-Depth Technical Guide to Coralyne Chloride Hydrate: Molecular Weight, Properties,

and Experimental Applications

Introduction

Coralyne, a protoberberine alkaloid, has emerged as a compound of significant interest within
the scientific community. Its planar aromatic structure allows it to function as a potent DNA
intercalator and topoisomerase | poison, leading to extensive investigation into its anticancer
properties.[1][2] Furthermore, its intrinsic fluorescence makes it a valuable tool for probing
nucleic acid structures and interactions.[3][4]

This guide serves as a comprehensive technical resource for professionals working with
coralyne chloride. It moves beyond a simple recitation of data to provide a deeper
understanding of its molecular characteristics, the critical nuances of its hydrated form, its
mechanisms of action, and validated protocols for its use. The primary objective is to equip
researchers with the authoritative knowledge required for designing robust experiments and
accurately interpreting results.
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Section 1: Molecular Identity and Physicochemical
Properties

A frequent source of error in experimental design stems from a misunderstanding of a
compound's precise molecular form. For coralyne chloride, the distinction between its
anhydrous and hydrated states is critical for accurate concentration calculations and the
reproducibility of results.

Chemical Structure and Nomenclature

Coralyne possesses a quaternary nitrogen atom, conferring a permanent positive charge. It is
typically supplied as a chloride salt to ensure stability and solubility.

e IUPAC Name: 2,3,10,11-tetramethoxy-8-methylisoquinolino[2,1-b]Jisoquinolin-7-ium
chloride[5]

e Common Synonyms: Coralyne chloride, NSC 154890[4]
e CAS Number: 38989-38-7[5]

Caption: The planar cationic structure of coralyne.

The Critical Distinction: Anhydrous vs. Hydrated Forms

Coralyne chloride is hygroscopic and readily incorporates water into its crystal structure.
Commercial batches are often sold as a hydrate, which directly impacts the molecular weight.
Using the molecular weight of the anhydrous form for a hydrated sample will result in
incorrectly concentrated stock solutions.
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Coralyne Chloride

Property Coralyne Chloride Hydrate
(Anhydrous)

Molecular Formula C22H22CINO4[5] C22H24CINOs[6]

Molecular Weight 399.87 g/mol [3][7][8] 417.9 g/mol [6]

] Contains one molecule of
o Lacks associated water
Key Distinction water per molecule of coralyne

molecules. )
chloride.

Expert Insight: Always verify the form of the compound from the supplier's certificate of
analysis. Some suppliers provide a batch-specific molecular weight that accounts for the
degree of hydration, which should be prioritized for the most accurate calculations.[4]

Physicochemical Properties

Property Description Source(s)

Appearance Orange crystalline powder [2][9]

Soluble in DMSO (1.82

mg/mL) and Water (4 mg/mL).
Solubility Warming and sonication may [11[3]

be required for aqueous

solutions.

Light-sensitive; protect
o solutions from light. Stable
Stability [10][11]
under recommended storage

conditions.

Section 2: Mechanism of Action and Research
Applications

Coralyne's biological effects are primarily rooted in its interaction with DNA. This mechanism
has been exploited across several key research domains.
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Primary Mechanism: DNA Intercalation and
Topoisomerase | Inhibition

The planar, polycyclic ring system of coralyne allows it to insert itself, or intercalate, between
the base pairs of duplex DNA.[12] This binding shows a preference for GC-rich regions.[12]
This physical interaction has a crucial secondary consequence: it stabilizes the transient DNA-
topoisomerase | cleavage complex. By preventing the re-ligation of the DNA strand, coralyne
acts as a "topoisomerase | poison," leading to an accumulation of single-strand breaks, the
collapse of replication forks, and ultimately, apoptotic cell death.[1][4][7]
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Caption: Mechanism of Coralyne as a Topoisomerase | Poison.

Key Research Applications
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» Anticancer Agent: Coralyne demonstrates cytotoxicity against a range of cancer cell lines.
For instance, in breast cancer lines, IC50 values have been reported as 21.9 uM for MCF-7
and 19.1 uM for MDA-MB-231 after 72 hours of treatment.[1]

e Fluorescent Probe: The compound's native fluorescence is quenched upon binding to DNA,
an effect that can be leveraged for the sensitive detection of nucleic acids and heparin.[3][4]
[12]

e Photosensitizer & Radiosensitizer: Emerging research has highlighted coralyne's ability to
enhance the effects of radiation. When combined with UVA light, it robustly induces
apoptosis through pathways involving ATR-p38 MAPK and JAK2-STAT1.[13] It has also been
shown to radiosensitize lung cancer cells (A549) to X-ray irradiation.[14]

Section 3: Experimental Protocols and Best
Practices

The integrity of experimental data relies on meticulous handling, storage, and preparation of
the reagent.

Safety, Handling, and Storage

Coralyne chloride must be handled with appropriate precautions.

Hazard Identification: Toxic if swallowed.[5][9] May cause eye, skin, and respiratory tract

irritation.[9] The full toxicological properties have not been exhaustively investigated.

o Personal Protective Equipment (PPE): Wear chemical safety goggles, a lab coat, and nitrile
gloves. Handle in a well-ventilated area or chemical fume hood.[9]

» Storage of Solid: Store powder tightly sealed and protected from light at -20°C for long-term
stability (up to 3 years).[3][15]

» Storage of Solutions: Prepare fresh solutions when possible. For stock solutions, aliquot into
single-use volumes to avoid freeze-thaw cycles. Store at -20°C for up to 1 month or -80°C for
up to 6 months.[1][3]

Preparation of Stock Solutions: A Validated Protocol
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Causality Statement: The accuracy of your working concentrations is entirely dependent on the
precision of your stock solution. The most critical variable is the molecular weight, which must
correspond to the hydrated or anhydrous form of the compound as specified by the supplier.

o Determine Correct Molecular Weight: Consult the product's Certificate of Analysis. Use the
batch-specific molecular weight if available. Otherwise, use 417.9 g/mol for the hydrate or
399.87 g/mol for the anhydrous form.

» Weighing: On a calibrated analytical balance, carefully weigh the desired amount of coralyne
chloride powder.

e Solubilization:

o For DMSO Stock: Add the appropriate volume of anhydrous, cell-culture grade DMSO to
the powder to achieve the desired molarity (e.g., 10 mM). Vortex thoroughly until fully
dissolved.

o For Aqueous Stock: Add high-purity water (e.g., Milli-Q). As solubility can be limited, gentle
warming (to 60°C) and sonication may be necessary to fully dissolve the compound.[1]

 Sterilization (for cell culture): If using an aqueous stock for cell-based assays, sterilize by
passing it through a 0.22 pum syringe filter.[1] This is not typically necessary for DMSO stocks
if sterile technique is used.

e Storage: Aliquot into light-protected (amber) tubes and store as recommended in Section
3.1

Workflow: In Vitro Cytotoxicity Assay

This generalized protocol outlines the key steps for assessing coralyne's effect on cancer cell
viability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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